Cas no 21394-44-5 (Methionine,N-(1-oxododecyl)-)

• Product Name: Methionine,N-(1-oxododecyl)-
• CAS No: 21394-44-5
• MF: C₁₇H₃₃NO₃S
• MW: 331.513824224472
• CID: 274112
• PubChem ID: 89490
• Update Time: 2025-04-19

Methionine,N-(1-oxododecyl)- Chemical and Physical Properties

Names and Identifiers

• Methionine,N-(1-oxododecyl)-
• 2-(dodecanoylamino)-4-methylsulfanylbutanoic acid
• N-(1-Oxododecyl)-DL-methionine
• N-dodecanoyl-L-methionine
• N-dodecanoylmethionine
• EINECS 244-358-8
• N-Lauroyl Methionine
• 21394-44-5
• N-(1-Hydroxydodecylidene)methionine
• DTXSID20943940
• SCHEMBL5325569

• Inchi： 1S/C17H33NO3S/c1-3-4-5-6-7-8-9-10-11-12-16(19)18-15(17(20)21)13-14-22-2/h15H,3-14H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： PFSGUIFKRGNSHV-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 331.21829
• Monoisotopic Mass: 331.21811509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4